Cas no 85017-60-3 (4-Iodopentylbenzene)

4-Iodopentylbenzene structure
4-Iodopentylbenzene structure
Product Name:4-Iodopentylbenzene
CAS No:85017-60-3
MF:C11H15I
MW:274.141275644302
CID:90900
PubChem ID:145057
Update Time:2025-04-18

4-Iodopentylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Iodopentylbenzene
    • 1-Iodo-4-n-pentylbenzene
    • 1-iodo-4-pentylbenzene
    • p-Iodopentylbenzene
    • FT-0676440
    • NS00038738
    • 1-IODO-4-PENTYL-BENZENE
    • DTXSID70234077
    • 85017-60-3
    • AKOS015853649
    • A841053
    • CS-0330910
    • 1-Iodo-4-pentylbenzene #
    • MFCD00079767
    • 4-pentyliodobenzene
    • SCHEMBL4663409
    • MDL: MFCD00079767
    • Inchi: 1S/C11H15I/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5H2,1H3
    • InChI Key: MTRMOYSZRPLAOL-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 274.02200
  • Monoisotopic Mass: 274.021843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5

Experimental Properties

  • Color/Form: Not available
  • Density: 1,38 g/cm3
  • Boiling Point: 88 °C
  • Flash Point: 88°C/1mm
  • Refractive Index: 1.559
  • PSA: 0.00000
  • LogP: 4.02390
  • Solubility: Not available
  • Sensitiveness: Light Sensitive

4-Iodopentylbenzene Security Information

4-Iodopentylbenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Iodopentylbenzene Pricemore >>

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